Cas no 1804044-72-1 (4-Ethoxy-3-hydrazinylmandelic acid)

• Product Name: 4-Ethoxy-3-hydrazinylmandelic acid
• CAS No: 1804044-72-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 4942272
• Update Time: 2025-05-19

4-Ethoxy-3-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-hydrazinylmandelic acid

• Inchi： 1S/C10H14N2O4/c1-2-16-8-4-3-6(5-7(8)12-11)9(13)10(14)15/h3-5,9,12-13H,2,11H2,1H3,(H,14,15)
• InChI Key： RZENMVKTEBLOPA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1NN)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: -1.9
• Topological Polar Surface Area: 105

Additional information on 4-Ethoxy-3-hydrazinylmandelic acid

4-Ethoxy-3-hydrazinylmandelic acid (CAS No. 1804044-72-1): A Comprehensive Overview of Its Properties and Applications

4-Ethoxy-3-hydrazinylmandelic acid (CAS No. 1804044-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydrazinyl and ethoxy functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and enzyme inhibition studies. The compound's molecular structure, which includes a mandelic acid backbone, offers versatility in chemical modifications, making it a valuable intermediate in organic synthesis.

The growing demand for 4-Ethoxy-3-hydrazinylmandelic acid is driven by its relevance in addressing contemporary challenges in medicinal chemistry. For instance, its hydrazine moiety is instrumental in designing targeted therapies, a hot topic in precision medicine. Users searching for "CAS 1804044-72-1 uses" or "hydrazinylmandelic acid derivatives" often seek insights into its role in developing small-molecule inhibitors for diseases like cancer and metabolic disorders. This aligns with the broader trend of exploring novel chemical entities for therapeutic applications.

From a technical perspective, 4-Ethoxy-3-hydrazinylmandelic acid exhibits notable solubility in polar solvents, which facilitates its use in aqueous reaction systems. Its stability under mild conditions makes it suitable for multi-step synthetic pathways, a feature highly valued in process chemistry. Recent publications highlight its utility in constructing heterocyclic scaffolds, a key focus area for researchers investigating drug-like molecules. These attributes contribute to its rising popularity in high-throughput screening libraries.

In the context of green chemistry, 4-Ethoxy-3-hydrazinylmandelic acid has been explored as a sustainable building block due to its potential for atom-efficient transformations. Queries such as "eco-friendly synthesis of hydrazinyl compounds" reflect user interest in minimizing environmental impact while maintaining synthetic efficiency. This compound's compatibility with catalytic methods further enhances its appeal in modern industrial applications.

Quality control and analytical characterization of CAS 1804044-72-1 are critical for ensuring reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These aspects are frequently searched by professionals looking for "4-Ethoxy-3-hydrazinylmandelic acid specifications" or "analytical methods for hydrazine derivatives," underscoring the need for reliable data in scientific workflows.

Looking ahead, the compound's potential in bioconjugation and proteomics is an emerging area of interest. Its reactive hydrazinyl group enables selective labeling of biomolecules, a technique pivotal in diagnostic assay development. As the scientific community continues to explore precision biomarkers, 4-Ethoxy-3-hydrazinylmandelic acid is poised to play a transformative role in bridging chemistry and biology.